Cas no 816-19-3 (methyl 2-ethylhexanoate)

methyl 2-ethylhexanoate structure
methyl 2-ethylhexanoate structure
Product name:methyl 2-ethylhexanoate
CAS No:816-19-3
MF:C9H18O2
MW:158.238023281097
MDL:MFCD00043849
CID:727614
PubChem ID:102491

methyl 2-ethylhexanoate Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid,2-ethyl-, methyl ester
    • METHYL 2 ETHYL HEXANOATE
    • methyl 2-ethylhexanoate
    • 2-Ethyl-methyl ester hexanoic acid
    • 2-Ethylhexanoic acid methyl ester
    • MDL： MFCD00043849
    • Inchi： 1S/C9H18O2/c1-4-6-7-8(5-2)9(10)11-3/h8H,4-7H2,1-3H3
    • InChI Key： KICUISADAVMYCJ-UHFFFAOYSA-N
    • SMILES： O=C(C(CCCC)CC)OC

methyl 2-ethylhexanoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-170600-1.0g
methyl 2-ethylhexanoate
 816-19-3 95%
1g
 $304.0 2023-06-04
Enamine
EN300-170600-5.0g
methyl 2-ethylhexanoate
 816-19-3 95%
5g
 $1264.0 2023-06-04
Enamine
EN300-170600-10.0g
methyl 2-ethylhexanoate
 816-19-3 95%
10g
 $2466.0 2023-06-04
eNovation Chemicals LLC
D757393-1g
Hexanoic acid,2-ethyl-, methyl ester
 816-19-3 95%+
1g
 $290 2024-06-07
eNovation Chemicals LLC
Y1228115-1g
Methyl 2-ethylhexanoate
 816-19-3 95%
1g
 $400 2024-06-03
Enamine
EN300-170600-1g
methyl 2-ethylhexanoate
 816-19-3 95%
1g
 $304.0 2023-09-20
A2B Chem LLC
AC43951-1g
Hexanoic acid,2-ethyl-, methyl ester
 816-19-3
1g
 $45.00 2024-04-19
abcr
AB471860-250mg
2-Ethylhexanoic acid methylester, 95%; .
 816-19-3 95%
250mg
 €119.10 2025-02-14
abcr
AB471860-1g
2-Ethylhexanoic acid methylester, 95%; .
 816-19-3 95%
1g
 €131.10 2025-02-14
eNovation Chemicals LLC
D757393-5g
Hexanoic acid,2-ethyl-, methyl ester
 816-19-3 95%+
5g
 $885 2025-02-20

methyl 2-ethylhexanoate Production Method

Synthetic Circuit 1

104-76-7 104-76-7
816-19-3 816-19-3
Reaction Conditions
1.1 Reagents: Potassium peroxymonosulfate sulfate (2KHSO5.KHSO4.K2SO4) Catalysts: Tetrabutylammonium bromide ,  Tempo Solvents: Methanol ;  48 h, 60 °C
Reference
Efficient and simple approaches towards direct oxidative esterification of alcohols
Ray, Ritwika; et al, Chemistry - A European Journal, 2014, 20(47), 15618-15624

Synthetic Circuit 2

816-19-3 816-19-3
22632-59-3 22632-59-3
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid ,  1,4-Bis(diphenylphosphino)butane Catalysts: Palladium(1+), aquahydrobis(tricyclohexylphosphine)-, (SP-4-1)-, tetrafluorobora… Solvents: Tetrahydrofuran
Reference
Use of a cationic hydridoaquopalladium(II) complex as a catalyst for olefin hydroesterification
Huh, Keun Tae; et al, Bulletin of the Korean Chemical Society, 1994, 15(4), 304-6

Synthetic Circuit 3

202586-61-6 202586-61-6
816-19-3 816-19-3
Reaction Conditions
1.1 Reagents: Diethyl ether ,  Triethylborane Catalysts: 3H-Dinaphtho[2,1-c:1′,2′-e]stannepin, 4-(1,1-dimethylethyl)-4,5-dihydro-, (11bS)… Solvents: Diethyl ether ,  Hexane ;  24 h, 21 °C
Reference
Enantioselective hydrogen transfer reactions from chiral binaphthyl variants of tin hydrides to prochiral radicals
Blumenstein, Michael; et al, Tetrahedron: Asymmetry, 2003, 14(19), 3069-3077

Synthetic Circuit 4

2455-14-3 2455-14-3
816-19-3 816-19-3
128-38-1 128-38-1
Reaction Conditions
1.1 Catalysts: Benzoic acid ,  4H-1,2,4-Triazolium, 3-phenyl-1-(2,4,6-trichlorophenyl)-4-(2,4,6-trimethylphenyl… Solvents: Tetrahydrofuran ;  6 h, rt
Reference
N-Heterocyclic Carbene/Carboxylic Acid Co-Catalysis Enables Oxidative Esterification of Demanding Aldehydes/Enals, at Low Catalyst Loading
Harnying, Wacharee ; et al, Angewandte Chemie, 2021, 60(36), 19631-19636

Synthetic Circuit 5

149-57-5 149-57-5
816-19-3 816-19-3
Reaction Conditions
Reference
A novel derivatization procedure for the determination of traces of polar organic compounds in water using static headspace gas chromatography
Neu, H. J.; et al, Fresenius' Journal of Analytical Chemistry, 1991, 340(2), 65-70

Synthetic Circuit 6

149-57-5 149-57-5
816-19-3 816-19-3
Reaction Conditions
1.1 Catalysts: Sulfuric acid ;  10 h, 80 - 85 °C
Reference
A Simple, Efficient, Green, Cost Effective and Chemoselective Process for the Esterification of Carboxylic Acids
Rekha, Vamsi V.; et al, Organic Process Research & Development, 2009, 13(4), 769-773

Synthetic Circuit 7

104-76-7 104-76-7
816-19-3 816-19-3
Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: 2-(Methylamino)ethanol ,  Iridium, di-μ-chlorodichlorobis[(1,2,3,4,5-η)-1,2,3,4,5-pentamethyl-2,4-cyclopen… Solvents: Acetone ;  24 h, 25 °C
Reference
Iridium-catalyzed oxidative methyl esterification of primary alcohols and diols with methanol
Yamamoto, Nobuyuki; et al, Journal of Organic Chemistry, 2011, 76(8), 2937-2941

Synthetic Circuit 8

816-19-3 816-19-3
Reaction Conditions
1.1 Catalysts: N-Chloro-N-(phenylsulfonyl)benzenesulfonamide Solvents: 1,2-Dichloroethane ;  10 min, 10 °C
Reference
Mild method for conversion of N-alkoxyamides to esters using N-chloro-N-(phenylsulfonyl)benzenesulfonamide
Bhalerao, Sushant ; et al, Tetrahedron Letters, 2023, 123,

Synthetic Circuit 9

149-57-5 149-57-5
816-19-3 816-19-3
Reaction Conditions
Reference
Process for the manufacture of carboxylic acid methyl esters
, European Patent Organization, , ,

Synthetic Circuit 10

14686-13-6 14686-13-6
816-19-3 816-19-3
51209-78-0 51209-78-0
Reaction Conditions
1.1 Reagents: Hydrochloric acid Catalysts: Palladium chloride ,  Bis(2-methoxyphenyl)phenylphosphine Solvents: 1,4-Dioxane ;  48 h, 4 MPa, 100 °C
Reference
The Pd-catalysed hydromethoxycarbonylation of aliphatic internal alkenes with minimal double bond isomerisation
Bredenkamp, Tyler ; et al, Catalysis Communications, 2017, 96, 74-78

Synthetic Circuit 11

14686-14-7 14686-14-7
816-19-3 816-19-3
22632-59-3 22632-59-3
Reaction Conditions
1.1 Reagents: Hydrochloric acid Catalysts: Palladium chloride ,  Bis(2-methoxyphenyl)phenylphosphine Solvents: 1,4-Dioxane ;  48 h, 4 MPa, 100 °C
Reference
The Pd-catalysed hydromethoxycarbonylation of aliphatic internal alkenes with minimal double bond isomerisation
Bredenkamp, Tyler ; et al, Catalysis Communications, 2017, 96, 74-78

Synthetic Circuit 12

6443-92-1 6443-92-1
816-19-3 816-19-3
111-11-5 111-11-5
51209-78-0 51209-78-0
22632-59-3 22632-59-3
Reaction Conditions
1.1 Reagents: Lithium chloride Catalysts: Palladium chloride Solvents: Methanol
Reference
Electrode-mediated catalytic carbonylation of olefins
Wayner, D. D. M.; et al, Journal of Molecular Catalysis, 1988, 48(1), 15-19

Synthetic Circuit 13

149-57-5 149-57-5
816-19-3 816-19-3
Reaction Conditions
1.1 Reagents: Sulfuric acid
Reference
Production of 5,8-diethyl-7-hydroxy-6-dodecanone oxime
Olszanowski, Andrzej; et al, Przemysl Chemiczny, 1981, 60(11-12), 537-8

Synthetic Circuit 14

14024-48-7 14024-48-7
816-19-3 816-19-3
111-11-5 111-11-5
51209-78-0 51209-78-0
22632-59-3 22632-59-3
Reaction Conditions
1.1 Solvents: Acetone
Reference
Photoassisted methoxycarbonylation of straight-chain terminal olefins under ambient conditions
Gao, Da Bin; et al, Chinese Chemical Letters, 1998, 9(5), 423-425

methyl 2-ethylhexanoate Raw materials

methyl 2-ethylhexanoate Preparation Products

methyl 2-ethylhexanoate Related Literature

Related Categories

816-19-3 (methyl 2-ethylhexanoate) Related Products

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:816-19-3)methyl 2-ethylhexanoate
A1179162
Purity:99%
Quantity:1.0g
Price ($):251.0